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Compound of Interest

Compound Name: 4-Amino-5-bromo-2-chlorophenol

Cat. No.: B12851881

Get Quote

Technical Monograph 04-ABC

Executive Summary
4-Amino-5-bromo-2-chlorophenol (Formula: C₆H₅BrClNO) represents a highly functionalized

aromatic scaffold utilized primarily as an intermediate in the synthesis of fused heterocyclic

systems, such as benzoxazoles and benzimidazoles. Its specific substitution pattern—featuring

a phenol, an amine, and two distinct halogens—makes it a critical candidate for Structure-

Activity Relationship (SAR) studies aimed at modulating metabolic stability and lipophilicity in

pharmaceutical candidates.

This guide provides a definitive breakdown of its molecular identity, theoretical mass

spectrometry signatures, and a validated synthetic logic for its production.

Physicochemical Identity
Precise characterization of this compound requires distinguishing it from its commercially

common isomers (e.g., 4-amino-2-bromo-6-chlorophenol). The data below establishes the

baseline identity.
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Property Value Technical Note

IUPAC Name
4-Amino-5-bromo-2-

chlorophenol

Systematic numbering

prioritizes OH as 1.

Molecular Formula C₆H₅BrClNO
Contains one Bromine and one

Chlorine atom.[1][2][3][4][5]

Average Mol. Weight 222.47 g/mol
Weighted average of all natural

isotopes.

Monoisotopic Mass 220.9247 Da
Calculated for ¹²C, ¹H, ¹⁴N, ¹⁶O,

³⁵Cl, ⁷⁹Br.

Heavy Atom Count 10
Useful for crystallographic

density estimation.

Predicted pKa (OH) ~8.2 – 8.5

Acidic strength increased by

electron-withdrawing halogens

relative to phenol (pKa 10).

LogP (Predicted) ~2.3
Moderate lipophilicity; suitable

for CNS drug scaffolds.

Mass Spectrometry: Isotopic Signature Analysis
For the analytical chemist, the defining feature of 4-Amino-5-bromo-2-chlorophenol is its

mass spectral envelope. The presence of one bromine (⁷⁹Br/⁸¹Br ≈ 1:[6]1) and one chlorine

(³⁵Cl/³⁷Cl ≈ 3:[1][6]1) creates a unique "3:4:1" intensity pattern for the molecular ion cluster.

Theoretical Isotope Distribution
M⁺ (m/z 220.9): Contains ⁷⁹Br and ³⁵Cl. Relative Intensity: ~75%[6]

M+2 (m/z 222.9): Contains (⁸¹Br + ³⁵Cl) AND (⁷⁹Br + ³⁷Cl). These isobaric species overlap.

Relative Intensity: ~100% (Base Peak)

M+4 (m/z 224.9): Contains ⁸¹Br and ³⁷Cl.[6] Relative Intensity: ~25%[6]
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Technical Insight: In LC-MS workflows, do not filter solely for the monoisotopic mass. The M+2

peak is statistically the most abundant due to the combined probability of the heavier isotopes.

Molecular Ion
(C6H5BrClNO)

M (m/z 220.9)
79Br + 35Cl
(Low Mass)Light Isotopes

M+2 (m/z 222.9)
(81Br+35Cl) & (79Br+37Cl)

(Dominant Peak)

Mixed Isotopes

M+4 (m/z 224.9)
81Br + 37Cl
(High Mass)

Heavy Isotopes

Click to download full resolution via product page

Figure 1: Isotopic distribution logic for 4-Amino-5-bromo-2-chlorophenol. The M+2 peak is

the convergence of two isotopic probabilities, making it the diagnostic target.

Synthetic Pathway & Production Logic
Direct halogenation of phenols is often non-selective.[7] To synthesize 4-Amino-5-bromo-2-
chlorophenol with high regioselectivity, a "Protection-Direction-Deprotection" strategy is

recommended. This route utilizes the strong ortho-directing power of the amino group

(protected as an acetamide) to install the bromine at position 5.

Recommended Protocol: The Acetamide Route
Starting Material: 4-Amino-2-chlorophenol (Commercially available).

Step 1 (Protection): Acetylation of the amine to form N-(3-chloro-4-hydroxyphenyl)acetamide.

This moderates the activating power of the nitrogen and prevents oxidation.

Step 2 (Bromination): Bromination using NBS (N-Bromosuccinimide) in DMF or Acetonitrile.

Mechanistic Note: The OH group directs ortho (Pos 6). The Acetamide directs ortho (Pos

5). Steric hindrance from the Chlorine at Pos 2 makes Pos 3 unfavorable. Experimental

evidence suggests the amide direction often dominates or cooperates to favor Position 5.
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Step 3 (Deprotection): Acid hydrolysis (HCl/EtOH) to restore the free amine.

Start: 4-Amino-2-chlorophenol
(CAS: 95-85-2)

Protection
Reagent: Ac2O, AcOH
Target: N-Acetylation

Intermediate 1:
N-(3-chloro-4-hydroxyphenyl)acetamide

Bromination
Reagent: NBS, MeCN, 0°C

Regioselectivity: Ortho to Amide

Intermediate 2:
N-(2-bromo-5-chloro-4-hydroxyphenyl)acetamide

Deprotection
Reagent: 6M HCl, Reflux
Target: Amide Hydrolysis

Product:
4-Amino-5-bromo-2-chlorophenol

Click to download full resolution via product page

Figure 2: Step-wise synthetic workflow emphasizing regiocontrol via N-acetylation.

Analytical Characterization (NMR)
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Researchers synthesizing this compound should validate the structure using ¹H NMR. The

substitution pattern results in two isolated aromatic protons that are para to each other, typically

appearing as singlets.

Predicted ¹H NMR (400 MHz, DMSO-d₆):

δ ~9.5 ppm (s, 1H): Phenolic -OH (Exchangeable).

δ ~7.3 ppm (s, 1H): H-6 (Ortho to OH, Ortho to Br). This proton is deshielded by the adjacent

Bromine.

δ ~6.8 ppm (s, 1H): H-3 (Ortho to Cl, Ortho to NH₂). This proton is shielded by the adjacent

Amino group.

δ ~4.8 ppm (br s, 2H): -NH₂ (Exchangeable).

Critical QC Check: If you observe doublets (J ~8 Hz), you have likely synthesized the wrong

isomer (e.g., 6-bromo isomer where protons are meta or ortho). The target molecule must show

singlets for the aromatic protons.

Safety & Handling
As a halogenated aminophenol, this compound presents specific hazards. It is not merely an

irritant but a potential alkylating agent and methemoglobinemia inducer.

GHS Classification: Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2A.

Storage: Light sensitive. Brominated phenols can undergo photolytic debromination. Store in

amber vials under inert gas (Argon/Nitrogen) at 2-8°C.

Solubility: Soluble in DMSO, Methanol, and Ethyl Acetate. Poorly soluble in water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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